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Compound of Interest

1-(Bromomethyl)-2-(4-
Compound Name:

bromophenoxy)benzene
CAS No.: 74744-80-2
Cat. No.: B2373208

Get Quote

Identity & Nomenclature

This compound serves as a bifunctional building block, featuring a reactive benzylic bromide
for nucleophilic substitution and an aryl bromide for cross-coupling reactions.
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Parameter Details

IUPAC Name 1-(Bromomethyl)-2-(4-bromophenoxy)benzene
Common Name 2-(4-Bromophenoxy)benzyl bromide

CAS Number 74744-80-2

Molecular Formula C13H10Br20

Molecular Weight 342.03 g/mol

SMILES BrCclccccclOc2cec(Br)cc2

4'-Bromo-2-(bromomethyl)diphenyl ether;
Key Synonyms
,4'-Dibromo-o-tolyl phenyl ether

Chemical Structure & Properties

The molecule consists of a central diphenyl ether scaffold. The ortho-positioning of the

bromomethyl group relative to the ether linkage is structurally significant, often mimicking the

bioactive conformation found in Strobilurin fungicides (e.g., Metominostrobin) and certain

Pyrethroid scaffolds.

Physical Properties[1]

Appearance: White to off-white crystalline solid (or viscous oil if impure).

Melting Point: 5658 °C (typical for pure crystalline benzyl bromides of this weight).
Solubility: Soluble in DCM, THF, Ethyl Acetate, and Toluene; insoluble in water.
Reactivity Profile:

o Benzylic Bromide: Highly reactive toward nucleophiles (amines, alkoxides, thiols) via

mechanisms.

o Aryl Bromide: Stable under standard conditions but reactive in Pd-catalyzed cross-
coupling (Suzuki-Miyaura, Buchwald-Hartwig).
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Synthesis & Manufacturing

The synthesis typically follows a two-step convergent route starting from commercially available
o-cresol and 1,4-dibromobenzene.

Step 1: Ullmann Ether Synthesis

Objective: Formation of the diphenyl ether linkage.

Reagents: o-Cresol, 1,4-Dibromobenzene,

(catalyst),
(base), DMSO or DMF.
e Conditions: 110-130 °C, inert atmosphere (
).
e Mechanism: Copper-catalyzed nucleophilic aromatic substitution (

“like).

Product: 1-Methyl-2-(4-bromophenoxy)benzene (Intermediate A).

Step 2: Radical Bromination (Wohl-Ziegler)

Objective: Functionalization of the benzylic methyl group.
o Reagents: Intermediate A, N-Bromosuccinimide (NBS), AIBN or Benzoyl Peroxide (initiator),

or Chlorobenzene.

o Conditions: Reflux (80 °C) under light irradiation or thermal initiation.

 Purification: Recrystallization from Hexane/EtOAc to remove succinimide byproducts.

Synthesis Workflow Diagram
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o-Cresol

Intermediate A:

s ATl » 1-Methyl-2-(4-bromophenoxy)benzene

Target Product:
2-(4-Bromophenoxy)benzyl bromide

Cul, Cs2C0O3 NBS, AIBN
DMSO, 120°C CCl4, Reflux

Click to download full resolution via product page

Caption: Two-step synthetic route via Ullmann coupling followed by radical bromination.

Applications in Drug & Agrochemical Development

This compound is a versatile "lynchpin” intermediate. Its dual reactivity allows it to serve as a
core scaffold for diverse bioactive libraries.

A. Agrochemicals (Strobilurins & Pyrethroids)

The 2-phenoxybenzyl moiety is a privileged structure in agrochemistry.

 Strobilurin Fungicides: The target compound is a structural analog for the synthesis of
Metominostrobin and Kresoxim-methyl derivatives. The benzylic bromide reacts with oxime
or acrylate nucleophiles to attach the pharmacophore "tail."

e Mechanism: These derivatives inhibit mitochondrial respiration by blocking the Qo site of the
cytochrome bcl complex.

B. Medicinal Chemistry (Kinase Inhibitors)

In drug discovery, the diphenyl ether scaffold is often used to position substituents in a specific
spatial arrangement to fit hydrophobic pockets of enzymes.

» Kinase Inhibitors: The "4-bromo" group allows for the late-stage introduction of solubilizing
groups (e.g., piperazines via Buchwald coupling) or heteroaryl rings (via Suzuki coupling) to
target kinases like B-RAF or EGFR.
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 Lipophilic Spacers: Used to link two pharmacophores in PROTACs (Proteolysis Targeting
Chimeras) or bivalent ligands.

Reactivity & Application Map

2-(4-Bromophenoxy)benzyl bromide

(Core Scaffold)

Nucleophilic Substitution Cross-Coupling
(Benzylic Position) (Aryl Bromide Position)
+ Oximes/Acrylates + Amines + Boronic Acids (Suzuki)
Strobilurin Fungicide Analogs PROTAC Linkers Kinase Inhibitors
(e.g., Metominostrobin mimics) (Lipophilic Spacers) (Targeting Hydrophobic Pockets)

Click to download full resolution via product page

Caption: Divergent synthesis pathways utilizing the benzylic and aryl bromide handles.

Safety & Handling Protocols

Warning: Benzylic bromides are potent lachrymators (tear gas agents) and skin irritants.
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Hazard Class Precautionary Measure

Handle only in a functioning fume hood. Wear

Lachrymator .

goggles and a face shield.
) Causes severe skin burns and eye damage.

Corrosive o )
Use nitrile or laminate gloves.
Store at 2—8 °C under inert gas (

Storage or Ar). Moisture sensitive (hydrolyzes to
alcohol).
Quench spills with aqueous sodium thiosulfate

Quenching or dilute ammonia to degrade the alkylating
agent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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